Cas no 1780794-67-3 (1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile
• CAS No: 1780794-67-3
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 5152400
• PubChem ID: 84788841
• Update Time: 2025-06-07

1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 1-(3-bromo-4-pyridinyl)-

• Inchi： 1S/C9H7BrN2/c10-8-5-12-4-1-7(8)9(6-11)2-3-9/h1,4-5H,2-3H2
• InChI Key： WKMTUOLTRLEKOZ-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2Br)(C#N)CC1

Additional information on 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile

Introduction to 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile (CAS No. 1780794-67-3)

1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1780794-67-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with a pyridine core, functionalized with a bromine substituent and a nitrile group. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The cyclopropane moiety is a key structural element in 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile, contributing to its distinct chemical properties and biological activities. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the reactivity and binding affinity of the molecule towards biological targets. The presence of the pyridine ring further enhances its potential as a pharmacophore, as pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with various biological receptors and enzymes.

The bromine substituent at the 3-position of the pyridine ring in 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile adds another layer of functional diversity. Brominated pyridines are commonly used in drug discovery due to their ability to serve as versatile intermediates in synthetic chemistry. The nitrile group at the 1-position of the cyclopropane ring introduces polarity and potential sites for further functionalization, making this compound a promising candidate for structure-activity relationship (SAR) studies.

In recent years, 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile has been explored in several cutting-edge research projects aimed at developing novel therapeutic agents. One notable area of interest is its potential application in the treatment of infectious diseases. Researchers have leveraged its unique structural features to design molecules with enhanced activity against bacterial and viral pathogens. The cyclopropane ring, in particular, has been shown to disrupt microbial cell membranes, leading to increased susceptibility to antimicrobial agents.

Furthermore, 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile has been investigated for its potential role in oncology research. Studies have demonstrated that derivatives of this compound can inhibit the growth of certain cancer cell lines by targeting specific kinases and other critical signaling pathways involved in tumor progression. The bromine substituent plays a crucial role in these interactions, facilitating the binding of the molecule to its biological target.

The nitrile group in 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile also contributes to its biological activity by serving as a proton acceptor or leaving group in enzymatic reactions. This feature makes it an attractive building block for designing molecules that can modulate enzyme activity, which is essential for developing drugs that target metabolic disorders and other diseases.

Recent advances in computational chemistry have further enhanced the utility of 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile as a lead compound. Molecular modeling studies have identified optimal positions for further functionalization, allowing researchers to design analogs with improved pharmacokinetic properties and reduced toxicity. These computational approaches have accelerated the drug discovery process, enabling faster identification of promising candidates for clinical development.

The synthesis of 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cross-coupling reactions between halogenated pyridines and cyclopropyl precursors, followed by nitrile formation. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

The versatility of 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile as a chemical scaffold has also led to its exploration in agrochemical research. Derivatives of this compound have shown promise as herbicides and fungicides, offering new solutions for crop protection against pests and diseases. The unique combination of structural features makes it an effective tool for designing molecules that can interact with biological targets in plants without harming beneficial organisms.

In conclusion, 1-(3-Bromopyridin-4-yl)cyclopropane-1-carbonitrile (CAS No. 1780794-67-3) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the cyclopropane ring, bromine substituent, and nitrile group, make it an attractive scaffold for developing novel bioactive agents. Recent research has highlighted its role in treating infectious diseases, cancer, metabolic disorders, and crop protection, underscoring its importance as a lead compound in drug discovery efforts.